Cas no 1602896-44-5 (3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane)

• Product Name: 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane
• CAS No: 1602896-44-5
• MF: C₁₂H₂₁BrO₂
• MW: 277.19794344902
• CID: 6468803
• PubChem ID: 102607701
• Update Time: 2025-10-31

3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane Chemical and Physical Properties

Names and Identifiers

• 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane
• 1602896-44-5
• EN300-1132946
• 3-{[1-(bromomethyl)-4-ethylcyclohexyl]oxy}oxetane

• Inchi： 1S/C12H21BrO2/c1-2-10-3-5-12(9-13,6-4-10)15-11-7-14-8-11/h10-11H,2-9H2,1H3
• InChI Key： KHGMJMAYULXJAW-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CC)CC1)OC1COC1

Computed Properties

• Exact Mass: 276.07249g/mol
• Monoisotopic Mass: 276.07249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane

Comprehensive Overview of 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane (CAS No. 1602896-44-5)

The compound 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane (CAS No. 1602896-44-5) is a specialized chemical intermediate gaining attention in pharmaceutical and material science research. Its unique molecular structure, featuring an oxetane ring and a bromomethyl functional group, makes it a versatile building block for synthesizing advanced polymers, drug candidates, and agrochemicals. Researchers are particularly interested in its potential applications in click chemistry and bioorthogonal reactions, which align with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for functionalized oxetanes like 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane has surged due to their role in developing targeted drug delivery systems. The compound’s ethylcyclohexyl moiety enhances lipid solubility, a critical factor in optimizing bioavailability—a hot topic in AI-driven drug discovery platforms. Computational chemists frequently search for such structures to model prodrug activation mechanisms, reflecting its relevance in computer-aided molecular design (CAMD).

The synthetic utility of CAS 1602896-44-5 extends to photo-crosslinking applications, where its bromomethyl group serves as a reactive handle for UV-curable coatings. This property resonates with industries exploring energy-efficient materials, a trending search term among material engineers. Notably, its cyclohexyloxy segment contributes to thermal stability, making it valuable for high-performance adhesives—a key focus area in electric vehicle battery component development.

Analytical studies highlight the compound’s compatibility with microwave-assisted synthesis, addressing the growing interest in time-efficient chemical processes. Chromatographic data (HPLC/GC) confirms high purity batches, crucial for API intermediate manufacturing—a frequent query in pharma QA/QC forums. The oxetane ring’s strain energy also sparks discussions in mechanochemistry circles, particularly for solvent-free reactions.

Environmental considerations position 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane as a candidate for biodegradable polymer research. Its degradation pathways are being studied in context with microplastic alternatives, aligning with global sustainability goals. Patent analyses reveal its use in OLED electron transport layers, connecting it to foldable display technology—a dominant theme in consumer electronics searches.

Safety profiles of CAS 1602896-44-5 emphasize proper handling of its bromomethyl functionality, with MSDS data showing compatibility with standard laboratory PPE. These details respond to frequent search queries about chemical handling best practices. The compound’s cLogP value (predicted 2.8) makes it a case study in ADMET prediction software tutorials, frequently referenced in cheminformatics courses.

Emerging applications include its use as a linker in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in oncological research. This connection to targeted protein degradation therapeutics answers numerous queries from biopharma researchers. Additionally, its crystalline polymorph behavior is investigated for cocrystal engineering, a trending subtopic in solid-state chemistry.

Market intelligence indicates growing procurement of 1602896-44-5 by CDMOs specializing in high-potency API production. Supply chain analyses show increased stability compared to similar heterocyclic bromides, addressing common concerns about chemical sourcing reliability. Regulatory databases confirm its compliance with REACH standards, a critical factor for global chemical compliance officers.

In spectroscopic characterization, the compound’s distinct 1H-NMR signals (particularly the oxetane protons at δ 4.5-5.0 ppm) serve as teaching examples in advanced NMR interpretation workshops. Its FT-IR carbonyl stretching frequency (1720 cm⁻¹) is frequently cited in spectral database validation studies, reflecting its utility in analytical method development.

Future research directions may explore its electrochemical properties for energy storage applications, given the oxetane ring’s redox stability. Computational modeling suggests potential in ionic liquid formulations, answering niche queries from battery electrolyte researchers. These multidisciplinary applications cement 3-{1-(bromomethyl)-4-ethylcyclohexyloxy}oxetane as a compound bridging traditional organic chemistry with cutting-edge materials innovation.